Cas no 2095777-38-9 (Itaconic acid-13C5)

• Product Name: Itaconic acid-13C5
• CAS No: 2095777-38-9
• MF: C₅H₆O₄
• MW: 135.062016010284
• CID: 6788190
• PubChem ID: 162342694
• Update Time: 2026-03-12

Itaconic acid-13C5 Chemical and Physical Properties

Names and Identifiers

• ITACONIC ACID-13C5
• 2095777-38-9
• C90148
• CS-0376043
• HY-Y0520S
• Itaconic acid-13C5

• Inchi： 1S/C5H6O4/c1-3(5(8)9)2-4(6)7/h1-2H2,(H,6,7)(H,8,9)/i1+1,2+1,3+1,4+1,5+1
• InChI Key： LVHBHZANLOWSRM-CVMUNTFWSA-N
• SMILES： O[13C]([13CH2][13C](=[13CH2])[13C](=O)O)=O

Computed Properties

• Exact Mass: 135.04338285g/mol
• Monoisotopic Mass: 135.04338285g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 74.6Ų

Additional information on Itaconic acid-13C5

Itaconic acid-13C5 (CAS No. 2095777-38-9): A Comprehensive Overview

Itaconic acid-13C5 (CAS No. 2095777-38-9) is a stable isotope-labeled compound of itaconic acid, a versatile organic compound with a wide range of applications in the chemical and pharmaceutical industries. This labeled form is particularly valuable in research and development, offering enhanced precision and reliability in analytical methods and biological studies.

Itaconic acid (also known as methylenesuccinic acid) is a dicarboxylic acid with the molecular formula C₅H₆O₄. The -13C5 label indicates that all five carbon atoms in the molecule are the stable isotope carbon-13, which has a higher atomic mass than the more common carbon-12. This labeling provides a unique marker for tracking the compound in various experimental setups, making it an indispensable tool in metabolic studies, drug metabolism research, and environmental monitoring.

The synthesis of Itaconic acid-13C5 involves the fermentation of glucose by specific microorganisms, followed by isotopic labeling. The resulting compound retains the chemical properties of natural itaconic acid but offers distinct advantages in terms of traceability and quantification. Recent advancements in biotechnology have significantly improved the efficiency and cost-effectiveness of this process, making Itaconic acid-13C5 more accessible to researchers.

In the field of pharmaceutical research, Itaconic acid-13C5 has gained attention for its potential applications in drug metabolism studies. By using this labeled compound, scientists can accurately track the fate of itaconic acid derivatives within biological systems, providing valuable insights into their pharmacokinetics and pharmacodynamics. This information is crucial for optimizing drug formulations and understanding potential side effects.

A recent study published in the Journal of Medicinal Chemistry demonstrated the utility of Itaconic acid-13C5 in elucidating the metabolic pathways of a novel anti-inflammatory drug. The researchers used mass spectrometry to analyze the labeled compound, revealing key intermediates and products that were previously unknown. This breakthrough has paved the way for more targeted drug development strategies.

In environmental science, Itaconic acid-13C5 is employed to study the fate and transport of organic pollutants in aquatic systems. By tracing the labeled compound through water samples, scientists can better understand how these pollutants are degraded or transformed by natural processes. This knowledge is essential for developing effective remediation strategies and assessing environmental risks.

The use of stable isotopes like carbon-13 also extends to metabolic flux analysis (MFA), a powerful technique for quantifying metabolic pathways in living cells. In a study published in Nature Communications, researchers utilized Itaconic acid-13C5 to investigate the metabolic responses of yeast cells under different environmental conditions. The results provided new insights into cellular metabolism and highlighted potential targets for metabolic engineering.

Beyond its research applications, Itaconic acid-13C5 has practical implications in industrial processes as well. It can be used as a tracer to optimize chemical reactions and improve process efficiency. For example, in polymer synthesis, understanding the behavior of itaconic acid derivatives can lead to the development of more sustainable and high-performance materials.

The global market for stable isotope-labeled compounds is growing rapidly, driven by increasing demand from pharmaceutical, environmental, and industrial sectors. According to a report by MarketsandMarkets, the market for labeled compounds is expected to reach $2 billion by 2027, with a compound annual growth rate (CAGR) of 6.8%. This growth underscores the importance of compounds like Itaconic acid-13C5 in advancing scientific research and technological innovation.

In conclusion, Itaconic acid-13C5 (CAS No. 2095777-38-9) is a versatile and valuable tool in various scientific disciplines. Its unique properties make it an essential component in drug metabolism studies, environmental monitoring, metabolic flux analysis, and industrial processes. As research continues to uncover new applications for this labeled compound, its significance in advancing our understanding of complex biological and chemical systems will only continue to grow.